Cas no 1803488-14-3 (6-Amino-4-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-4-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1803488-14-3
• MF: C₇H₇F₃IN₃O
• MW: 333.04966378212
• CID: 4930837
• Update Time: 2025-06-22

6-Amino-4-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3IN3O/c8-7(9,10)15-6-5(11)3(2-12)1-4(13)14-6/h1H,2,12H2,(H2,13,14)
• InChI Key： ZJYXKMWLNJUIHZ-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1CN)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.5
• Topological Polar Surface Area: 74.2

Additional information on 6-Amino-4-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine

Introduction to 6-Amino-4-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1803488-14-3)

6-Amino-4-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1803488-14-3, features a complex molecular structure that includes multiple functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of an amino group, an iodine substituent, and a trifluoromethoxy group on a pyridine backbone imparts unique chemical properties that make it particularly valuable in drug discovery and development.

The compound's structure is characterized by a pyridine ring, which is a common motif in many pharmaceuticals due to its ability to interact with biological targets. The 6-amino group at the 6-position enhances the compound's reactivity, allowing for further functionalization through various chemical transformations. Additionally, the 4-(aminomethyl) substituent introduces another reactive site, facilitating the formation of complex molecular architectures. The 3-iodo group serves as a handle for cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in the construction of heterocyclic compounds. Finally, the 2-(trifluoromethoxy) group adds electronic and steric effects that can influence the compound's pharmacokinetic properties.

In recent years, there has been growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. The structural features of 6-Amino-4-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine make it an attractive candidate for use in the synthesis of small-molecule drugs targeting various diseases. For instance, studies have shown that pyridine derivatives can exhibit significant biological activity against infectious diseases, cancer, and neurological disorders. The compound's ability to undergo further modifications allows researchers to fine-tune its properties to achieve desired pharmacological outcomes.

One of the most compelling aspects of this compound is its potential application in the development of antiviral agents. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity to viral enzymes and receptors. This property has been exploited in the design of inhibitors for viruses such as influenza and hepatitis C. Furthermore, the amino and iodine substituents provide multiple points for chemical manipulation, enabling the creation of libraries of derivatives with varying biological activities. High-throughput screening (HTS) campaigns have identified several promising candidates derived from this scaffold that exhibit potent antiviral activity in vitro.

The compound also shows promise in oncology research. Pyridine-based molecules have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The presence of both amino and iodine groups allows for facile introduction of additional functionalities that can enhance target specificity and reduce off-target effects. Preclinical studies have demonstrated that derivatives of this compound can effectively inhibit tumor growth in animal models by disrupting key signaling pathways involved in cancer progression.

Another area where 6-Amino-4-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine finds utility is in the development of central nervous system (CNS) drugs. The lipophilicity imparted by the trifluoromethoxy group enhances blood-brain barrier penetration, making it an ideal candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have synthesized several analogs based on this scaffold that exhibit neuroprotective properties and can cross the blood-brain barrier effectively.

The synthesis of 6-Amino-4-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine involves multi-step organic transformations that require precise control over reaction conditions. The synthesis typically begins with the preparation of a halogenated pyridine precursor, followed by functionalization with amino groups at specific positions. The introduction of the trifluoromethoxy group is often achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly impact downstream applications.

In conclusion,6-Amino-4-(aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1803488-14-3) is a versatile intermediate with broad applications in pharmaceutical research and drug development. Its unique structural features enable its use in synthesizing bioactive molecules targeting various diseases, including infectious diseases, cancer, and neurological disorders. Continued research into this compound and its derivatives holds promise for discovering novel therapeutic agents with improved efficacy and safety profiles.